molecular formula C7H15NO3SSi B8586257 Silane, (3-isothiocyanatopropyl)trimethoxy- CAS No. 122055-02-1

Silane, (3-isothiocyanatopropyl)trimethoxy-

Cat. No.: B8586257
CAS No.: 122055-02-1
M. Wt: 221.35 g/mol
InChI Key: JAURRRGHEBOVOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Silane, (3-isothiocyanatopropyl)trimethoxy- is a useful research compound. Its molecular formula is C7H15NO3SSi and its molecular weight is 221.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Silane, (3-isothiocyanatopropyl)trimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Silane, (3-isothiocyanatopropyl)trimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

122055-02-1

Molecular Formula

C7H15NO3SSi

Molecular Weight

221.35 g/mol

IUPAC Name

3-isothiocyanatopropyl(trimethoxy)silane

InChI

InChI=1S/C7H15NO3SSi/c1-9-13(10-2,11-3)6-4-5-8-7-12/h4-6H2,1-3H3

InChI Key

JAURRRGHEBOVOF-UHFFFAOYSA-N

Canonical SMILES

CO[Si](CCCN=C=S)(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a reaction container mixed were 53.8 g of 3-(trimethoxysilyl)propylamine and 600 ml of dry tetrahydrofuran (THF), with cooling to 0° C. To this solution, 34.2 g of carbon disulfide was added dropwise, and the mixture was stirred at 0° C. for 5 hours in a nitrogen atmosphere. Then, a solution of 61.9 g of dicyclohexyl carbodiimide in 180 ml of dry THF and 3 g of triethylamine were added thereto, and the mixture was allowed to react at 40° C. for 5 hours. THF was removed from the reaction mixture obtained, and the residue was extracted with n-hexane. Then n-hexane was removed from the extract under reduced pressure, and the residue was distilled under reduced pressure, to obtain γ-isothiocyanatopropyltrimethoxysilane.
Quantity
53.8 g
Type
reactant
Reaction Step One
Quantity
34.2 g
Type
reactant
Reaction Step Two
Quantity
61.9 g
Type
reactant
Reaction Step Three
Quantity
3 g
Type
reactant
Reaction Step Three
Name
Quantity
180 mL
Type
solvent
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four

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